Cas no 2137558-18-8 ((3-chloropyridin-2-yl)methanesulfonyl chloride)

• Product Name: (3-chloropyridin-2-yl)methanesulfonyl chloride
• CAS No: 2137558-18-8
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• CID: 5982273
• PubChem ID: 165953314
• Update Time: 2025-05-20

(3-chloropyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonyl chloride, 3-chloro-
• (3-chloropyridin-2-yl)methanesulfonyl chloride
• 2137558-18-8
• EN300-1120632

• Inchi： 1S/C6H5Cl2NO2S/c7-5-2-1-3-9-6(5)4-12(8,10)11/h1-3H,4H2
• InChI Key： BLQNTLRFQRDYLN-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=NC=CC=C1Cl

Computed Properties

• Exact Mass: 224.9418050g/mol
• Monoisotopic Mass: 224.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±32.0 °C(Predicted)
• pka: -0.19±0.22(Predicted)

Additional information on (3-chloropyridin-2-yl)methanesulfonyl chloride

Introduction to (3-chloropyridin-2-yl)methanesulfonyl chloride (CAS No. 2137558-18-8)

(3-chloropyridin-2-yl)methanesulfonyl chloride, with the CAS number 2137558-18-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural properties make it a valuable tool for medicinal chemists and researchers exploring new drug candidates.

The molecular structure of (3-chloropyridin-2-yl)methanesulfonyl chloride consists of a pyridine ring substituted with a chlorine atom at the 3-position and a methanesulfonyl chloride group at the 2-position. This arrangement provides a versatile platform for further functionalization, enabling the creation of complex molecules with potential pharmacological activity. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in exploring the applications of (3-chloropyridin-2-yl)methanesulfonyl chloride in the development of small-molecule inhibitors. These inhibitors are designed to modulate the activity of specific enzymes or receptors involved in various diseases. For instance, researchers have utilized this compound to synthesize potent inhibitors targeting kinases, which play a critical role in cancer signaling pathways. The ability to introduce modifications at both the pyridine and sulfonyl chloride moieties allows for fine-tuning of binding affinity and selectivity, enhancing the therapeutic potential of these inhibitors.

One notable area where (3-chloropyridin-2-yl)methanesulfonyl chloride has shown promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of cytokines, chemokines, and enzymes, many of which are regulated by post-translational modifications. By leveraging the reactivity of the sulfonyl chloride group, researchers have developed molecules that can inhibit key enzymes involved in inflammation, such as COX-2 and LOX. These inhibitors have demonstrated efficacy in preclinical studies, suggesting their potential as novel anti-inflammatory agents.

The synthesis of (3-chloropyridin-2-yl)methanesulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The starting material typically undergoes chlorination followed by sulfonylation, resulting in the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods not only improve efficiency but also allow for scalable production, making (3-chloropyridin-2-yl)methanesulfonyl chloride accessible for industrial applications.

The pharmacological properties of derivatives derived from (3-chloropyridin-2-yl)methanesulfonyl chloride have been extensively studied. Researchers have investigated their interactions with various biological targets, including proteases, kinases, and ion channels. For example, derivatives containing this moiety have been found to exhibit inhibitory activity against proteases involved in viral replication, offering potential antiviral applications. Additionally, modifications at the pyridine ring have been explored to improve solubility and bioavailability, crucial factors for drug development.

The role of computational chemistry in optimizing derivatives of (3-chloropyridin-2-yl)methanesulfonyl chloride cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis. This approach has significantly reduced the time and cost associated with drug discovery by identifying promising candidates early in the process. Furthermore, virtual screening methods have been employed to identify novel analogs with enhanced potency and reduced toxicity.

In conclusion, (3-chloropyridin-2-yl)methanesulfonyl chloride (CAS No. 2137558-18-8) is a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features enable the synthesis of bioactive molecules targeting various diseases, including cancer and inflammation. Advances in synthetic chemistry and computational methods continue to enhance its utility, making it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics.